Cas no 823189-70-4 (5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester)
823189-70-4 structure
Product Name:5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
CAS No:823189-70-4
MF:C9H10N2O3
MW:194.187302112579
CID:695151
PubChem ID:22924959
Update Time:2025-04-19
5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
- 823189-70-4
- SCHEMBL5158494
- 5-pyrimidinepropanoic acid,b-oxo-,ethyl ester
- 3-oxo-3-pyrimidin-5-yl-propionic acid ethyl ester
- VQGODKSBTWNMMP-UHFFFAOYSA-N
-
- Inchi: 1S/C9H10N2O3/c1-2-14-9(13)3-8(12)7-4-10-6-11-5-7/h4-6H,2-3H2,1H3
- InChI Key: VQGODKSBTWNMMP-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C1=CN=CN=C1)=O)=O
Computed Properties
- Exact Mass: 194.06914219g/mol
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.2Ų
5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
823189-70-4 (5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester) Related Products
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